Cas no 474843-40-8 (Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate
• CAS No: 474843-40-8
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• MDL: MFCD04116403
• CID: 3060921
• PubChem ID: 2756348
• Update Time: 2025-07-24

Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(4-benzyloxyphenyl)thiophene-2-carboxylic acid methyl ester
• 474843-40-8
• G84688
• methyl3-amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate
• methyl 3-amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate
• MFCD04116403
• methyl 3-amino-5-(4-phenylmethoxyphenyl)thiophene-2-carboxylate
• Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate

• MDL： MFCD04116403
• Inchi： 1S/C19H17NO3S/c1-22-19(21)18-16(20)11-17(24-18)14-7-9-15(10-8-14)23-12-13-5-3-2-4-6-13/h2-11H,12,20H2,1H3
• InChI Key： YIMYASTXYWDVQA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC(=CC=1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 339.09291458Da
• Monoisotopic Mass: 339.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Melting Point: 156-159°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate

Introduction to Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate (CAS No. 474843-40-8)

Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate, identified by its CAS number 474843-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both amino and benzyloxy functional groups in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate molecule features a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. Thiophene derivatives have been extensively studied due to their role in various biological processes and their potential as pharmacological agents. The< strong>3-amino group and the< strong>5-(4-(benzyloxy)phenyl) moiety are particularly noteworthy, as they contribute to the compound's reactivity and its ability to interact with biological targets. The benzyloxy group, in particular, can enhance solubility and stability, making it a useful feature in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiophene scaffolds. These compounds have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate has been investigated for its potential applications in these areas, particularly as a precursor for more complex drug molecules.

The synthesis of< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The< strong>3-amino group can participate in various coupling reactions, such as amide or urea bond formation, while the< strong>5-(4-(benzyloxy)phenyl) part can undergo transformations like nucleophilic aromatic substitution or Suzuki-Miyaura coupling. These reactions are often catalyzed by transition metals, which facilitate the formation of new bonds while maintaining high selectivity.

The< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate has also been explored for its applications in materials science. Thiophene derivatives are known for their electronic properties, making them suitable candidates for organic semiconductors and conductive polymers. The presence of the< strong>benzyloxy group can influence the compound's electronic characteristics, potentially enhancing its performance in electronic devices.

In the realm of pharmaceutical research, the< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in disease pathways. For instance, thiophene-based inhibitors have shown efficacy against kinases and other enzymes implicated in cancer progression. The< strong>3-amino and< strong>5-(4-(benzyloxy)phenyl) functional groups provide multiple sites for chemical modification, allowing researchers to fine-tune the properties of the resulting drug candidates.

The< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate has also been investigated for its role in drug delivery systems. Its structural features make it a suitable candidate for designing prodrugs or carriers that can enhance the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into drug delivery matrices, researchers aim to improve the efficacy and reduce side effects associated with conventional treatments.

In conclusion, the< strong>Methyl 3-Amino-5-(4-(benzyloxy)phenyl)thiophene-2-carboxylate, with its CAS number 474843-40-8, is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents and advanced materials. As research continues to uncover new applications for thiophene derivatives, compounds like this are likely to play an increasingly important role in addressing global health challenges.